Ethyl 6-tert-butyl-2-[(4-methoxyphenyl)carbamothioylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Ethyl 6-tert-butyl-2-[(4-methoxyphenyl)carbamothioylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
351161-13-2
VCID:
VC0430995
InChI:
InChI=1S/C23H30N2O3S2/c1-6-28-21(26)19-17-12-7-14(23(2,3)4)13-18(17)30-20(19)25-22(29)24-15-8-10-16(27-5)11-9-15/h8-11,14H,6-7,12-13H2,1-5H3,(H2,24,25,29)
SMILES:
CCOC(=O)C1=C(SC2=C1CCC(C2)C(C)(C)C)NC(=S)NC3=CC=C(C=C3)OC
Molecular Formula:
C23H30N2O3S2
Molecular Weight:
446.6g/mol
Ethyl 6-tert-butyl-2-[(4-methoxyphenyl)carbamothioylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No.: 351161-13-2
Main Products
VCID: VC0430995
Molecular Formula: C23H30N2O3S2
Molecular Weight: 446.6g/mol
![Ethyl 6-tert-butyl-2-[(4-methoxyphenyl)carbamothioylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 351161-13-2](/images/no_structure.jpg)
| CAS No. | 351161-13-2 |
|---|---|
| Product Name | Ethyl 6-tert-butyl-2-[(4-methoxyphenyl)carbamothioylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Molecular Formula | C23H30N2O3S2 |
| Molecular Weight | 446.6g/mol |
| IUPAC Name | ethyl 6-tert-butyl-2-[(4-methoxyphenyl)carbamothioylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Standard InChI | InChI=1S/C23H30N2O3S2/c1-6-28-21(26)19-17-12-7-14(23(2,3)4)13-18(17)30-20(19)25-22(29)24-15-8-10-16(27-5)11-9-15/h8-11,14H,6-7,12-13H2,1-5H3,(H2,24,25,29) |
| Standard InChIKey | NMRLHRPHQLTQTC-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(SC2=C1CCC(C2)C(C)(C)C)NC(=S)NC3=CC=C(C=C3)OC |
| Canonical SMILES | CCOC(=O)C1=C(SC2=C1CCC(C2)C(C)(C)C)NC(=S)NC3=CC=C(C=C3)OC |
| PubChem Compound | 4293024 |
| Last Modified | Nov 11 2021 |
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